Cas no 1172867-88-7 (2-(3-bromophenyl)piperazine dihydrochloride)

2-(3-Bromophenyl)piperazine dihydrochloride is a brominated phenylpiperazine derivative commonly utilized as a versatile intermediate in pharmaceutical and chemical research. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The presence of the 3-bromo substituent on the phenyl ring provides a reactive site for further functionalization, making it valuable in synthetic applications, particularly in the development of receptor-targeted compounds. This compound is often employed in the study of central nervous system (CNS) agents due to its structural similarity to pharmacologically active piperazine derivatives. High purity and consistent quality ensure reliable performance in research and industrial applications.
2-(3-bromophenyl)piperazine dihydrochloride structure
1172867-88-7 structure
Product Name:2-(3-bromophenyl)piperazine dihydrochloride
CAS No:1172867-88-7
MF:C10H15BrCl2N2
MW:314.049499750137
MDL:MFCD09910199
CID:1100461
PubChem ID:42614271
Update Time:2025-05-28

2-(3-bromophenyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromophenyl)-piperazine hydrochloride
    • 2-(3-bromophenyl)piperazine dihydrochloride
    • 2-(3-bromophenyl)piperazine;dihydrochloride
    • EN300-18698582
    • 1172867-88-7
    • 2-(3-BROMO-PHENYL)-PIPERAZINE DIHYDROCHLORIDE
    • MFCD09910199
    • MDL: MFCD09910199
    • Inchi: 1S/C10H13BrN2.2ClH/c11-9-3-1-2-8(6-9)10-7-12-4-5-13-10;;/h1-3,6,10,12-13H,4-5,7H2;2*1H
    • InChI Key: HLFBTCPKFLRRJA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1CNCCN1.Cl.Cl

Computed Properties

  • Exact Mass: 311.97957g/mol
  • Monoisotopic Mass: 311.97957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1Ų

2-(3-bromophenyl)piperazine dihydrochloride Pricemore >>

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